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Compound of Interest

Compound Name: Dimethyl Phenylpropanol

Cat. No.: B083944 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of dimethyl phenylpropanol (CAS No. 13351-61-6), a common fragrance

ingredient and chemical intermediate. Adherence to these procedures is critical for ensuring

laboratory safety, environmental protection, and regulatory compliance. This guide is intended

for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols
Before beginning any disposal-related activities, it is imperative to consult the Safety Data

Sheet (SDS) for dimethyl phenylpropanol. Treat this substance as hazardous waste.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is required to protect from spills.

In Case of a Spill: Absorb the spill with an inert, non-combustible absorbent material (e.g.,

vermiculite, sand). Place the contaminated material in a sealed, properly labeled container for

disposal. Ensure the area is well-ventilated.
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The following table summarizes essential data for dimethyl phenylpropanol to inform safe

handling and disposal decisions.

Property Value Significance for Disposal

Flash Point >93 °C (200 °F)[1]

Does not meet the EPA's

characteristic of ignitability

(D001) which is a flash point

below 60°C.[2][3][4]

Aquatic Toxicity Fish LC50: 34.33 mg/L[1]

Classified as harmful to

aquatic life with long-lasting

effects.[1] Must not be

disposed of down the drain.

Regulatory Status

Not a listed CERCLA

hazardous substance; Not

subject to SARA Title III

Section 302 or 313 reporting.

[5]

No specific Reportable

Quantity (RQ) is assigned

under CERCLA.[5] However, if

it exhibits hazardous

characteristics, it is still

regulated as hazardous waste.

Physical State Solid or liquid

May need to be handled as a

liquid if warmed above its

melting point.

Solubility in Water 1.49 g/L at 20°C
Low solubility reinforces that it

should not be drain-disposed.

Step-by-Step Disposal Procedure
The proper disposal of dimethyl phenylpropanol requires treating it as a hazardous waste.

The following procedure is a general guideline; always consult with your institution's

Environmental Health and Safety (EHS) office for specific requirements.

1. Waste Identification and Classification:

Based on its aquatic toxicity, dimethyl phenylpropanol waste should be considered

hazardous.
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While its flashpoint is above the threshold for an ignitable waste (D001), it is still prudent to

manage it as a chemical waste due to its environmental hazards.

2. Segregation and Collection:

Collect waste dimethyl phenylpropanol in a dedicated, compatible, and clearly labeled

container. A glass or polyethylene container with a secure screw cap is recommended.

The container must be labeled with the words "Hazardous Waste," the full chemical name

("Dimethyl Phenylpropanol"), and the accumulation start date.

Do not mix with other waste streams unless explicitly permitted by your EHS office. In

particular, keep it separate from halogenated solvents, as their disposal is often more costly.

3. Storage in a Satellite Accumulation Area (SAA):

Store the sealed waste container in a designated SAA.

The SAA should be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the storage area is away from general lab traffic, heat sources, and incompatible

materials.

Secondary containment (e.g., a larger, chemically resistant tub or bin) is highly

recommended to contain any potential leaks.

4. Arrange for Pickup and Disposal:

Once the waste container is full, or before the allowable accumulation time limit is reached

(consult your EHS for specific timeframes), arrange for a hazardous waste pickup through

your institution's EHS department.

You will likely need to complete a hazardous waste manifest. This is a legal document that

tracks the waste from the generator to its final disposal site. The manifest will require

information about the waste composition and quantity.
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Experimental Protocols Cited
The quantitative data presented in this guide are based on standardized experimental

protocols:

Flash Point: Determined using a closed-cup method, such as the Pensky-Martens closed-

cup tester (ASTM D93) or Setaflash closed-cup method.[2]

Aquatic Toxicity (LC50): The median lethal concentration (LC50) for fish is determined

through acute toxicity testing, typically over a 96-hour exposure period. This value represents

the concentration of the chemical in water that is lethal to 50% of the test population.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of dimethyl phenylpropanol.
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Step 1: In-Lab Waste Management

Step 2: Preparing for Disposal

Step 3: Final Disposal

Generate Dimethyl Phenylpropanol Waste

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE

Collect in a Labeled, Compatible Container
(Hazardous Waste, Chemical Name, Date)

Store in Secondary Containment
in a Satellite Accumulation Area (SAA)

Is the waste container full or has the
accumulation time limit been reached?

Contact Environmental Health & Safety (EHS)

Yes

Complete Hazardous Waste Manifest

Schedule Waste Pickup

EHS Collects Waste

Transport to a Licensed
Treatment, Storage, and Disposal Facility (TSDF)

Click to download full resolution via product page

Caption: Disposal workflow for dimethyl phenylpropanol.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of dimethyl phenylpropanol, protecting both themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b083944?utm_src=pdf-body
https://www.benchchem.com/product/b083944?utm_src=pdf-custom-synthesis
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/13351-61-6.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/13351-61-6.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.actenviro.com/epa-waste-codes__trashed/
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.aaronchem.com/sds/13351-61-6.pdf
https://www.benchchem.com/product/b083944#dimethyl-phenylpropanol-proper-disposal-procedures
https://www.benchchem.com/product/b083944#dimethyl-phenylpropanol-proper-disposal-procedures
https://www.benchchem.com/product/b083944#dimethyl-phenylpropanol-proper-disposal-procedures
https://www.benchchem.com/product/b083944#dimethyl-phenylpropanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083944?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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